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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of potassium hydride (KH) dispersion in mineral oil. Potassium hydride is a

powerful, non-nucleophilic base used in a variety of organic synthesis applications, including

deprotonation, alkylation, and condensation reactions. Due to its pyrophoric nature and high

reactivity with water, strict adherence to proper handling procedures is essential.

Properties and Specifications
Potassium hydride is commercially available as a dispersion in mineral oil, which mitigates its

hazardous properties and facilitates handling.[1] The mineral oil acts as a protective barrier

against moisture and air.[2] Below is a summary of its key physical and chemical properties.

Table 1: Physical and Chemical Properties of Potassium Hydride Dispersion in Mineral Oil
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Property Value References

Appearance
Grayish-beige solid

suspension in mineral oil
[2]

CAS Number 7693-26-7 [3]

Molecular Formula KH [4]

Molecular Weight 40.11 g/mol [3][4]

Concentration
Typically 20-35% (w/w) in

mineral oil
[3][5]

Density ~1.43 - 1.47 g/cm³ [1][5]

Boiling Point Decomposes at ~400 °C [1]

Solubility

Insoluble in organic solvents

like benzene and diethyl ether.

Reacts violently with water.

[1][5]

Stability
Stable under an inert

atmosphere.
[6]

Table 2: Common Commercial Specifications

Supplier Concentration Range Key Characteristics

Sigma-Aldrich 30 wt. % in mineral oil
Slurry form, suitable as a

reductant.

Thermo Scientific 28-32% w/w in mineral oil
Pale grey or pale brown

suspension.

Deep Pharm Chem Pvt. Ltd. 20-35% by weight in mineral oil
High purity, strong reducing

agent.

CymitQuimica 20% in mineral oil Purity of min. 95%.
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Potassium hydride is a pyrophoric solid that reacts violently with water, releasing flammable

hydrogen gas.[7] The dispersion in mineral oil is safer to handle but still requires significant

precautions.[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[8]

Skin Protection: A flame-retardant lab coat, buttoned, along with appropriate chemical-

resistant gloves (e.g., nitrile gloves under neoprene gloves) are essential.[8][9]

Clothing: Wear clothing made of natural fibers (e.g., cotton); synthetic clothing should be

avoided.[10]

Handling Environment:

All manipulations of potassium hydride should be performed in an inert atmosphere, such

as in a glovebox or under a stream of argon or nitrogen using a Schlenk line.[9][10]

Ensure the work area is free of flammable materials and ignition sources.[11]

A Class D fire extinguisher (for combustible metals) or dry sand should be readily accessible.

[11] Do not use water, carbon dioxide, or foam extinguishers.[2]

Experimental Protocols
Removing Mineral Oil from the Dispersion
For many applications, the mineral oil must be removed to obtain pure KH. This procedure

should be performed under an inert atmosphere.[12]

Materials:

Potassium hydride dispersion in mineral oil

Anhydrous hexane (or other suitable hydrocarbon solvent)

Schlenk flask or similar reaction vessel
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Syringes and needles

Inert gas source (Argon or Nitrogen)

Protocol:

Under a positive pressure of inert gas, transfer the desired amount of the KH dispersion to a

pre-dried Schlenk flask.

Add anhydrous hexane via a syringe to the flask.

Swirl the flask gently to suspend the KH and wash away the mineral oil.

Allow the KH to settle to the bottom of the flask.

Carefully remove the hexane supernatant containing the mineral oil using a syringe or

cannula.

Repeat the washing process (steps 2-5) two to three more times to ensure all mineral oil is

removed.

After the final wash, carefully evaporate the remaining hexane under a gentle stream of inert

gas to obtain a fine, dry powder of KH.

General Protocol for Deprotonation Reactions
Potassium hydride is a highly effective base for the deprotonation of a wide range of

substrates, including alcohols, phenols, and carbon acids.[2][13]

Materials:

Washed potassium hydride (from Protocol 3.1)

Anhydrous reaction solvent (e.g., THF, DMF)

Substrate to be deprotonated

Reaction vessel with a magnetic stirrer and inert gas inlet
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Protocol:

To a stirred suspension of the washed potassium hydride in the anhydrous reaction solvent

at 0 °C under an inert atmosphere, add a solution of the substrate in the same solvent

dropwise.

Hydrogen gas evolution will be observed. The reaction is typically complete when gas

evolution ceases.

The resulting potassium salt of the deprotonated substrate can then be used in subsequent

reaction steps.

Protocol for a Wittig Reaction
Potassium hydride is an excellent base for the generation of phosphorus ylides from

phosphonium salts in the Wittig reaction.[14]

Materials:

Washed potassium hydride

Anhydrous THF

A phosphonium salt

An aldehyde or ketone

Protocol:

Suspend the washed potassium hydride in anhydrous THF in a reaction flask under an

inert atmosphere.

Add the phosphonium salt to the suspension and stir at room temperature. The formation of

the ylide is often indicated by a color change.

Cool the reaction mixture to the desired temperature (often 0 °C or -78 °C).

Slowly add a solution of the aldehyde or ketone in anhydrous THF to the ylide solution.
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Allow the reaction to proceed to completion.

Quench the reaction carefully with a suitable proton source (see Protocol 3.4).

Quenching and Disposal
Excess potassium hydride and reaction residues must be quenched carefully before disposal.

[15][16][17]

Materials:

Residue containing potassium hydride

Anhydrous isopropanol or tert-butanol

Anhydrous ethanol

Anhydrous methanol

Water

An inert, high-boiling solvent such as toluene

Protocol:

Dilute the reaction mixture or KH residue with an inert solvent like toluene.

Cool the mixture in an ice bath.

Slowly and dropwise, add isopropanol or tert-butanol to the stirred mixture. This will cause a

controlled evolution of hydrogen gas.

Once the initial vigorous reaction has subsided, continue the dropwise addition of a more

reactive alcohol, such as ethanol.

Follow this with the slow addition of methanol.

Finally, very slowly and cautiously add water to ensure all residual hydride is quenched.
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The neutralized mixture can then be disposed of as hazardous waste according to

institutional guidelines.

Visualizations
Workflow for Handling and Quenching Potassium
Hydride
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Workflow for Handling and Quenching Potassium Hydride

Handling KH Dispersion
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Caption: A workflow diagram illustrating the key steps for safely handling and quenching

potassium hydride.

General Deprotonation Reaction Mechanism

General Deprotonation Mechanism using KH

K⁺H⁻
(Potassium Hydride)
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(Transition State)
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(Substrate with Acidic Proton)

R-X⁻ K⁺
(Potassium Salt of Substrate)

H₂

(Hydrogen Gas)

Click to download full resolution via product page

Caption: A diagram showing the general mechanism of deprotonation of a substrate (R-X-H) by

potassium hydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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